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Compound of Interest

Compound Name: Persteril

CAS No.: 8066-16-8

Cat. No.: B1230563

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sporicidal activity of Persteril® (a

peracetic acid-based formulation) and its alternatives. The information presented is based on

available experimental data to assist in the selection of appropriate sporicidal agents for

contamination control in research and pharmaceutical settings.

Comparative Sporicidal Efficacy
The following tables summarize the sporicidal activity of peracetic acid (the active ingredient in

Persteril) and other common sporicidal agents against highly resistant bacterial spores. It is

important to note that the efficacy of a sporicidal agent can be influenced by factors such as

concentration, contact time, temperature, pH, and the presence of organic matter.[1]

Table 1: Sporicidal Activity against Bacillus subtilis Spores
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Sporicidal
Agent

Concentration Contact Time Log Reduction
Test
Conditions

Peracetic Acid 1% 15 minutes >4
Clean and dirty

conditions

Sodium

Hypochlorite
2000 ppm 15 minutes >5 Clean conditions

Glutaraldehyde 2% 10 hours >5 Not specified

Hydrogen

Peroxide
6% 6 hours >5 Not specified

Phenolics Not specified Not specified Low efficacy Not specified

Data compiled from multiple sources. Note that direct comparison is challenging due to

variations in experimental conditions.

Table 2: Sporicidal Activity against Clostridium difficile Spores
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Sporicidal
Agent

Concentration Contact Time Log Reduction
Test
Conditions

Peracetic Acid

(Wofasteril)
Not specified 30 minutes >3 Clean conditions

Peracetic Acid

(Wofasteril)
Not specified 60 minutes

No significant

difference from

Dichloroisocyanu

rate

In the presence

of organic

matter[2]

Sodium

Dichloroisocyanu

rate

Not specified 3 minutes >3
Clean

conditions[2]

Sodium

Dichloroisocyanu

rate

Not specified 9 minutes
Below detection

levels

Clean

conditions[2]

Sodium

Hypochlorite
5000 ppm 5 minutes >4 Not specified

Experimental Protocols
Standardized methods are crucial for evaluating and comparing the efficacy of sporicidal

agents. Below are summaries of two widely recognized protocols.

AOAC Official Method 966.04: Sporicidal Activity of
Disinfectants
This method evaluates the sporicidal efficacy of liquid and water-soluble powder disinfectants

on hard surfaces.

1. Test Organisms:

Bacillus subtilis (ATCC 19659)

Clostridium sporogenes (ATCC 3584)
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2. Carrier Materials:

Porcelain penicylinders

Silk suture loops

3. Procedure: a. Spore Suspension Preparation: Spores of the test organisms are cultured and

harvested according to standardized procedures to ensure a high concentration of resistant

spores. b. Carrier Inoculation: A standardized volume of the spore suspension (typically

targeting 1x10⁵ to 1x10⁶ spores per carrier) is applied to the sterile carriers and dried. c.

Exposure to Disinfectant: The inoculated carriers are immersed in the disinfectant solution for a

specified contact time and temperature as directed by the manufacturer. d. Neutralization:

Following exposure, the carriers are transferred to a suitable neutralizing broth to inactivate the

sporicidal agent. e. Incubation: The carriers are then placed in a recovery medium and

incubated for 21 days. f. Observation: The recovery medium is observed for turbidity, indicating

spore survival and growth. The absence of growth signifies effective sporicidal action.

ASTM E2197-11: Standard Quantitative Disk Carrier Test
Method
This method is a quantitative approach to determine the sporicidal activity of liquid chemical

germicides on hard, non-porous surfaces.

1. Test Organism:

Spores of a relevant bacterium (e.g., Bacillus subtilis, Clostridium difficile).

2. Carrier Material:

1-cm diameter brushed stainless steel disks.

3. Procedure: a. Spore Suspension and Inoculation: A standardized spore suspension is

prepared, and a small volume is inoculated onto the center of the stainless steel disks and

dried under a vacuum. b. Exposure to Disinfectant: A specified volume of the disinfectant is

applied directly to the inoculated area of the disk and left for the designated contact time. c.

Elution and Neutralization: The disk is transferred to a solution containing a neutralizer and

vortexed to recover any surviving spores. d. Enumeration: The eluate is serially diluted and
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plated on a suitable growth medium. The number of colony-forming units (CFU) is counted after

incubation. e. Log Reduction Calculation: The log reduction is calculated by comparing the

number of viable spores recovered from the treated disks to the number recovered from control

disks (treated with a placebo).

Visualizing Experimental and Mechanistic Pathways
To better understand the processes involved in assessing and achieving sporicidal activity, the

following diagrams illustrate a typical experimental workflow and the proposed mechanism of

action for peracetic acid.
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Caption: Experimental workflow for quantitative assessment of sporicidal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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